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Compound of Interest

Compound Name: 1-(4-Bromophenyl)cyclobutanol

Cat. No.: B168832 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents is a cornerstone of laboratory safety and environmental

responsibility. This guide provides a detailed protocol for the safe disposal of 1-(4-
Bromophenyl)cyclobutanol, a compound utilized in research and development settings.

While specific disposal information for this compound is not readily available, the following

procedures are based on established best practices for the management of halogenated

organic compounds in a laboratory environment.

Key Chemical and Physical Properties
A summary of the available quantitative data for 1-(4-Bromophenyl)cyclobutanol is presented

below. It is important to note that some of these values are predicted and should be treated as

estimates.
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Property Value Source

Molecular Formula C10H11BrO ChemicalBook[1]

Molecular Weight 227.1 g/mol ChemicalBook[1]

Appearance White to off-white solid ChemicalBook[1]

Boiling Point 306.1 ± 25.0 °C (Predicted) ChemicalBook[1]

Density 1.547 ± 0.06 g/cm³ (Predicted) ChemicalBook[1]

pKa 14.29 ± 0.20 (Predicted) ChemicalBook[1]

Storage Temperature 2-8°C ChemicalBook[1]

Experimental Protocol: Disposal Procedure
The following step-by-step guide outlines the recommended procedure for the safe disposal of

1-(4-Bromophenyl)cyclobutanol from a laboratory setting. This protocol is designed to

minimize risk to personnel and the environment.

1. Personal Protective Equipment (PPE) and Safety Precautions:

Always handle 1-(4-Bromophenyl)cyclobutanol in a well-ventilated area, preferably within

a fume hood.

Wear appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab coat.

Avoid the formation of dust or aerosols.

Ensure that an emergency eyewash station and safety shower are readily accessible.

2. Waste Collection and Segregation:

Designate a specific, clearly labeled waste container for 1-(4-Bromophenyl)cyclobutanol
and any materials contaminated with it (e.g., weighing boats, contaminated gloves, filter

paper).
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The container should be made of a material compatible with halogenated organic

compounds and have a secure, sealable lid.

Do not mix this waste with other waste streams unless explicitly permitted by your

institution's environmental health and safety (EHS) office.

3. Container Labeling:

Label the waste container with the full chemical name: "1-(4-Bromophenyl)cyclobutanol".

Include the appropriate hazard warnings. Although specific GHS classifications were not

found, based on its structure as a brominated organic compound, it is prudent to handle it

with caution. The GHS07 pictogram (Warning) has been associated with this chemical,

indicating potential for skin irritation, eye irritation, or being harmful if swallowed.[1]

Indicate the start date of waste accumulation.

4. Temporary Storage:

Store the sealed waste container in a designated, secure secondary containment area.

This storage area should be cool, dry, and away from incompatible materials such as strong

oxidizing agents.

5. Final Disposal:

The ultimate disposal of 1-(4-Bromophenyl)cyclobutanol waste must be conducted

through a licensed and approved waste disposal company.[2]

Contact your institution's EHS office to arrange for the pickup and disposal of the chemical

waste.

Never pour 1-(4-Bromophenyl)cyclobutanol down the drain or dispose of it in regular trash,

as this can lead to environmental contamination.[3] Halogenated compounds can be

persistent in the environment and may form toxic byproducts, such as hydrogen bromide,

upon combustion.[3]
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Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 1-(4-
Bromophenyl)cyclobutanol in a laboratory setting.
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Start: 1-(4-Bromophenyl)cyclobutanol
 to be disposed

Wear appropriate PPE
(Gloves, Goggles, Lab Coat)

Is this a pure reagent or
 a contaminated material?

Place in a designated,
labeled, and sealed
waste container for

halogenated organics.

Store the waste container
in a secure secondary

containment area.

Arrange for pickup by a
licensed chemical waste

disposal company via your
institution's EHS office.

End: Proper Disposal

Click to download full resolution via product page

Caption: Disposal workflow for 1-(4-Bromophenyl)cyclobutanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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